Cas no 844827-61-8 (1-{3-methyl-1-phenyl-1H-thieno2,3-cpyrazole-5-carbonyl}-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-{3-methyl-1-phenyl-1H-thieno2,3-cpyrazole-5-carbonyl}-1,2,3,4-tetrahydroquinoline
• CAS No: 844827-61-8
• MF: C₂₂H₁₉N₃OS
• MW: 373.470763444901
• CID: 5419237
• Update Time: 2025-05-21

1-{3-methyl-1-phenyl-1H-thieno2,3-cpyrazole-5-carbonyl}-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-quinolin-1-yl-(3-methyl-1-phenylthieno[2,3-c]pyrazol-5-yl)methanone
• 1-{3-methyl-1-phenyl-1H-thieno2,3-cpyrazole-5-carbonyl}-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C22H19N3OS/c1-15-18-14-20(27-22(18)25(23-15)17-10-3-2-4-11-17)21(26)24-13-7-9-16-8-5-6-12-19(16)24/h2-6,8,10-12,14H,7,9,13H2,1H3
• InChI Key： RWDQSSMURALEQP-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)CCC1)(C1SC2=C(C=1)C(C)=NN2C1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-{3-methyl-1-phenyl-1H-thieno2,3-cpyrazole-5-carbonyl}-1,2,3,4-tetrahydroquinoline

Compound CAS No. 844827-61-8: 1-{3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbonyl}-1,2,3,4-tetrahydroquinoline

The compound with CAS No. 844827-61-8, named 1-{3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbonyl}-1,2,3,4-tetrahydroquinoline, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a thienopyrazole ring fused with a quinoline moiety. The thienopyrazole core is known for its versatility in binding to various biological targets, making it a valuable component in drug design.

Recent studies have highlighted the importance of thienopyrazole derivatives in the development of new therapeutic agents. For instance, researchers have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed for treating conditions such as neurodegenerative diseases and cardiovascular disorders. The tetrahydroquinoline portion of the molecule further enhances its pharmacokinetic properties, improving bioavailability and stability within biological systems.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the thienopyrazole ring through a cyclization reaction and the subsequent coupling with the tetrahydroquinoline moiety via a carbonyl linkage. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce production time, making this compound more accessible for research purposes.

In terms of pharmacological activity, CAS No. 844827-61-8 has been tested in various in vitro and in vivo models. Preclinical studies indicate that this compound demonstrates selective inhibition of certain kinases involved in cancer cell proliferation. Additionally, it has shown promise as a potential modulator of ion channels, which could be beneficial in treating epilepsy and other neurological disorders.

The development of thienopyrazole-containing compounds has also sparked interest in their application as imaging agents for diagnostic purposes. By incorporating fluorescent or radioactive labels into the molecular structure, these compounds can be used to visualize specific biological processes at the cellular level. This dual functionality makes them attractive candidates for both therapeutic and diagnostic applications.

Looking ahead, the continued exploration of CAS No. 844827-61-8 and its analogs is expected to yield further insights into their mechanisms of action and potential therapeutic uses. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing this research and translating findings into clinical practice.